2-(3,4-dimethoxyphenyl)-N-(2,3,4,9-tetrahydro-1H-carbazol-1-yl)acetamide

• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol
• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-(2,3,4,9-tetrahydro-1H-carbazol-1-yl)acetamide
• InChI: InChI=1S/C22H24N2O3/c1-26-19-11-10-14(12-20(19)27-2)13-21(25)23-18-9-5-7-16-15-6-3-4-8-17(15)24-22(16)18/h3-4,6,8,10-12,18,24H,5,7,9,13H2,1-2H3,(H,23,25)
• InChI Key: PXZPNKXRCBYFNL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)NC2CCCC3=C2NC4=CC=CC=C34)OC

Description

2-(3,4-dimethoxyphenyl)-N-(2,3,4,9-tetrahydro-1H-carbazol-1-yl)acetamide is a complex organic compound that features both a dimethoxyphenyl group and a tetrahydrocarbazolyl group. Compounds like this are often studied for their potential biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,4-dimethoxyphenyl)-N-(2,3,4,9-tetrahydro-1H-carbazol-1-yl)acetamide typically involves multi-step organic reactions. A common approach might include:

Formation of the Tetrahydrocarbazole Core: This can be achieved through cyclization reactions starting from appropriate precursors.

Attachment of the Dimethoxyphenyl Group: This step might involve coupling reactions such as Suzuki or Heck coupling.

Acetamide Formation:

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This might include the use of continuous flow reactors and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the methoxy groups or the tetrahydrocarbazole core.

Reduction: Reduction reactions might target the carbonyl group in the acetamide moiety.

Substitution: Electrophilic or nucleophilic substitution reactions could occur at the aromatic ring or the acetamide group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) might be used.

Substitution: Conditions for substitution reactions could involve various catalysts and solvents depending on the specific reaction.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield quinones or other oxidized derivatives, while reduction could produce alcohols or amines.

Scientific Research Applications

2-(3,4-dimethoxyphenyl)-N-(2,3,4,9-tetrahydro-1H-carbazol-1-yl)acetamide could have various applications in scientific research:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Potential use as a probe or ligand in biochemical assays.

Medicine: Investigation of its pharmacological properties for potential therapeutic applications.

Industry: Use in the development of new materials or as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism of action for this compound would depend on its specific biological target. It might interact with enzymes, receptors, or other proteins, modulating their activity through binding interactions. The pathways involved could include signal transduction, metabolic pathways, or gene expression regulation.

Comparison with Similar Compounds

Similar Compounds

• 2-(3,4-dimethoxyphenyl)-N-(1H-indol-3-yl)acetamide
• 2-(3,4-dimethoxyphenyl)-N-(2,3-dihydro-1H-pyrrolo[3,4-b]quinolin-1-yl)acetamide

Uniqueness

2-(3,4-dimethoxyphenyl)-N-(2,3,4,9-tetrahydro-1H-carbazol-1-yl)acetamide is unique due to its specific combination of functional groups and structural features, which may confer distinct biological activities or chemical reactivity compared to similar compounds.